2-[(2-chloro-5-ethoxy-4-isopropoxybenzyl)amino]-1-butanol hydrochloride

• IUPAC Name: 2-[(2-chloro-5-ethoxy-4-propan-2-yloxyphenyl)methylamino]butan-1-ol;hydrochloride
• InChI: InChI=1S/C16H26ClNO3.ClH/c1-5-13(10-19)18-9-12-7-15(20-6-2)16(8-14(12)17)21-11(3)4;/h7-8,11,13,18-19H,5-6,9-10H2,1-4H3;1H
• InChI Key: LPKIESIYXJEELL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NCC1=CC(=C(C=C1Cl)OC(C)C)OCC.Cl
• Molecular Formula: C16H27Cl2NO3
• Molecular Weight: 352.3 g/mol

Description

2-[(2-chloro-5-ethoxy-4-isopropoxybenzyl)amino]-1-butanol hydrochloride is a chemical compound that belongs to the class of beta-blockers. It is a selective beta-1 adrenergic receptor antagonist that is used in scientific research for its pharmacological properties.

Mechanism of Action

2-[(2-chloro-5-ethoxy-4-isopropoxybenzyl)amino]-1-butanol hydrochloride works by selectively blocking the beta-1 adrenergic receptors in the body. Beta-1 adrenergic receptors are found in the heart and are responsible for regulating heart rate and contractility. By blocking these receptors, 2-[(2-chloro-5-ethoxy-4-isopropoxybenzyl)amino]-1-butanol hydrochloride reduces heart rate and blood pressure.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[(2-chloro-5-ethoxy-4-isopropoxybenzyl)amino]-1-butanol hydrochloride include a decrease in heart rate and blood pressure. It also reduces the workload on the heart, which can be beneficial in certain cardiovascular conditions. Additionally, it has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-chloro-5-ethoxy-4-isopropoxybenzyl)amino]-1-butanol hydrochloride in lab experiments include its selectivity for beta-1 adrenergic receptors, which allows for more precise investigation of the effects of beta-blockers on heart function and blood pressure. However, it is important to note that the effects of 2-[(2-chloro-5-ethoxy-4-isopropoxybenzyl)amino]-1-butanol hydrochloride may be influenced by other factors, such as age and sex, which should be taken into consideration when designing experiments.

Future Directions

For research include the development of more selective beta-blockers, investigation of its anti-inflammatory effects, and more research on its effects in different populations.

Scientific Research Applications

2-[(2-chloro-5-ethoxy-4-isopropoxybenzyl)amino]-1-butanol hydrochloride is used in scientific research to study the pharmacological properties of beta-blockers. It is commonly used in cardiovascular research to investigate the effects of beta-blockers on heart function and blood pressure. It is also used in neuroscience research to study the role of beta-adrenergic receptors in the central nervous system.